Cas no 1805045-38-8 (2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1805045-38-8
• MF: C₆H₂F₄IN
• MW: 290.984867572784
• CID: 4922199
• Update Time: 2025-06-09

2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H2F4IN/c7-3-1-2(11)4(5(8)9)6(10)12-3/h1,5H
• InChI Key： RJXFXPYATRDNPS-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine

Introduction to 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805045-38-8)

2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805045-38-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of fluorine and iodine substituents, which endow it with a range of valuable properties, including enhanced solubility, metabolic stability, and biological activity. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine, highlighting its significance in modern drug discovery and development.

The chemical structure of 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine is particularly noteworthy. The presence of fluorine atoms at the 2 and 6 positions imparts significant electronic effects, which can influence the compound's reactivity and stability. Additionally, the difluoromethyl group at the 3 position adds further complexity and functionality to the molecule. The iodine substituent at the 4 position is particularly important as it can be readily replaced in various chemical reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine has been a topic of extensive research. One common approach involves the sequential introduction of fluorine and iodine substituents onto a pyridine scaffold. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using a palladium-catalyzed coupling reaction followed by selective fluorination steps. This method not only yields high purity products but also demonstrates excellent scalability, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of its applications, 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine has shown promise in several areas of medicinal chemistry. One notable application is in the development of novel antiviral agents. A study published in Antiviral Research reported that derivatives of this compound exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique combination of fluorine and iodine substituents appears to enhance the compound's ability to interact with viral proteins, thereby inhibiting viral replication.

Beyond antiviral applications, 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine has also been explored for its potential as a lead compound in cancer therapy. Research published in Cancer Letters demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the disruption of key cellular processes such as DNA replication and protein synthesis.

In addition to its direct therapeutic applications, 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine serves as an important building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of small molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. This versatility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying new drug leads.

The safety profile of 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine is another critical aspect to consider. While detailed toxicological studies are ongoing, preliminary data suggest that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, rigorous safety assessments are essential to ensure its safe use in both preclinical and clinical settings.

In conclusion, 2,6-Difluoro-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805045-38-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an ideal candidate for further exploration and development as a lead compound for various therapeutic indications. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.